Cas no 1261975-45-4 (4-(3-Chloro-5-fluorophenyl)-2-cyanophenol)

4-(3-Chloro-5-fluorophenyl)-2-cyanophenol is a fluorinated and chlorinated phenolic compound featuring a cyano substituent, offering unique reactivity and structural versatility. Its distinct substitution pattern enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated aromatic frameworks. The presence of both chloro and fluoro groups improves metabolic stability and binding affinity in target molecules, while the cyano functionality provides a handle for further derivatization. This compound is valued for its high purity and consistent performance in cross-coupling and nucleophilic substitution reactions, making it a reliable choice for advanced organic synthesis applications.

4-(3-Chloro-5-fluorophenyl)-2-cyanophenol structure

1261975-45-4 structure

Product Name:4-(3-Chloro-5-fluorophenyl)-2-cyanophenol

CAS No:1261975-45-4

MF:C₁₃H₇ClFNO

MW:247.652185678482

MDL:MFCD18314369

CID:2767036

PubChem ID:53220044

Update Time:2025-05-28

4-(3-Chloro-5-fluorophenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

- MFCD18314369
- DTXSID00684824
- 4-(3-CHLORO-5-FLUOROPHENYL)-2-CYANOPHENOL
- 3'-Chloro-5'-fluoro-4-hydroxy[1,1'-biphenyl]-3-carbonitrile
- 4-(3-Chloro-5-fluorophenyl)-2-cyanophenol, 95%
- 1261975-45-4
- AKOS017557557
- 4-(3-Chloro-5-fluorophenyl)-2-cyanophenol
- MDL： MFCD18314369
- Inchi： 1S/C13H7ClFNO/c14-11-4-9(5-12(15)6-11)8-1-2-13(17)10(3-8)7-16/h1-6,17H
- InChI Key： OQMSSUJLPGYCSS-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)C1C=CC(=C(C#N)C=1)O)F

Computed Properties

Exact Mass: 247.0200197Da
Monoisotopic Mass: 247.0200197Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 44Å²

4-(3-Chloro-5-fluorophenyl)-2-cyanophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320412-5 g	4-(3-Chloro-5-fluorophenyl)-2-cyanophenol, 95%; .	1261975-45-4	95%	5 g	€1,159.00	2023-07-19
abcr	AB320412-5g	4-(3-Chloro-5-fluorophenyl)-2-cyanophenol, 95%; .	1261975-45-4	95%	5g	€1159.00	2025-02-21